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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647 Get Quote

CAS Number: 18276-99-8

This technical guide provides an in-depth overview of 5-Octadecanone, a long-chain aliphatic

ketone. The information is intended for researchers, scientists, and professionals in drug

development and other scientific fields who may be interested in the synthesis, properties, and

potential applications of this compound.

Chemical and Physical Properties
5-Octadecanone, also known as pentadecyl propyl ketone, is a saturated ketone with an 18-

carbon backbone. Its physicochemical properties are summarized in the tables below.

Table 1: General Properties of 5-Octadecanone
Property Value Source

CAS Number 18276-99-8 [1]

Molecular Formula C₁₈H₃₆O [1]

Molecular Weight 268.48 g/mol [1]

IUPAC Name Octadecan-5-one

Synonyms Pentadecyl propyl ketone

Table 2: Physical Properties of 5-Octadecanone
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Property Value Unit Source

Density 0.831 g/cm³ [2]

Boiling Point 337.1 °C (at 760 mmHg) [2]

Flash Point 82.9 °C [2]

Refractive Index 1.442 [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-
Octadecanone. Key spectral features are outlined below.

Infrared (IR) Spectroscopy
The IR spectrum of a typical aliphatic ketone like 5-Octadecanone will exhibit a strong,

characteristic absorption band for the carbonyl group (C=O) stretching vibration, generally

appearing in the range of 1715 cm⁻¹.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Protons on the carbons alpha to the carbonyl group (at the C4 and C6 positions)

are expected to be deshielded and appear in the 2.0-2.5 ppm region. Protons further down

the alkyl chains will resonate at higher fields (further upfield).[5][6]

¹³C NMR: The carbonyl carbon of a saturated ketone typically appears in the downfield

region of the spectrum, around 190-215 ppm. The alpha-carbons will be found further

upfield.[3]

Mass Spectrometry (MS)
In mass spectrometry, aliphatic ketones like 5-Octadecanone undergo characteristic

fragmentation patterns, most notably α-cleavage on either side of the carbonyl group. This

would result in the formation of acylium ions and alkyl radicals, providing valuable information

for structural confirmation.[6][7] The NIST WebBook provides access to mass and IR spectra

for 5-Octadecanone.[1]
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Experimental Protocols
While specific, detailed protocols for the synthesis of 5-Octadecanone are not readily available

in the published literature, a general synthetic approach can be devised based on established

methods for preparing long-chain aliphatic ketones.

Synthesis of 5-Octadecanone (General Method)
A common and effective method for the synthesis of ketones is the reaction of an

organometallic reagent, such as a Grignard or organolithium reagent, with a carboxylic acid or

its derivative. For the synthesis of 5-Octadecanone, one could envision the reaction of a

pentyl-magnesium halide with tridecanoic acid or one of its derivatives.

Reaction Scheme:

Materials:

Tridecanoic acid

Magnesium turnings

1-Bromopentane

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (for workup)

Sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed.

A solution of 1-bromopentane in anhydrous diethyl ether is added dropwise to initiate the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


formation of the Grignard reagent (pentylmagnesium bromide). The reaction is typically

initiated with a small crystal of iodine if necessary and maintained at a gentle reflux.

Reaction with Carboxylic Acid: Once the Grignard reagent formation is complete, the solution

is cooled. A solution of tridecanoic acid in anhydrous diethyl ether is then added dropwise to

the Grignard reagent at a controlled temperature (e.g., 0 °C). The reaction mixture is stirred

for several hours at room temperature to ensure complete reaction.

Workup and Extraction: The reaction is quenched by the slow addition of dilute hydrochloric

acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with sodium bicarbonate solution, followed by

brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude 5-Octadecanone.

Purification
The crude product can be purified using standard techniques such as column chromatography

or distillation under reduced pressure.

Column Chromatography: The crude ketone is dissolved in a minimal amount of a non-polar

solvent (e.g., hexane) and loaded onto a silica gel column. The product is then eluted using a

solvent system of increasing polarity, for example, a gradient of ethyl acetate in hexane.

Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those

containing the pure product.

Distillation: Given the high boiling point of 5-Octadecanone, vacuum distillation is necessary

to purify the compound without decomposition.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of publicly available scientific literature detailing the biological

activities of 5-Octadecanone. While other long-chain fatty acids and their derivatives have

been investigated for various biological effects, including antimicrobial and anti-inflammatory

properties, no such studies have been reported specifically for 5-Octadecanone. As a result,
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there is no information regarding any signaling pathways that may be modulated by this

compound. Further research is required to explore the potential biological roles and

applications of 5-Octadecanone.

Safety and Handling
As with any chemical, 5-Octadecanone should be handled with appropriate safety precautions

in a well-ventilated area.[8] Standard personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn.[9] For specific handling and disposal guidelines, it is

recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Visualizations
The following diagrams illustrate a general workflow for the synthesis and characterization of 5-
Octadecanone.

Synthesis Purification

Characterization

Reactants
(Tridecanoic acid, 1-Bromopentane, Mg) Grignard Reagent Formation Reaction with Carboxylic Acid Aqueous Workup and Extraction Crude 5-Octadecanone Column Chromatography

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Pure 5-Octadecanone
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Caption: A general workflow for the synthesis, purification, and characterization of 5-
Octadecanone.
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Spectroscopic Analysis

Data Interpretation

Purified 5-Octadecanone

IR Spectroscopy NMR Spectroscopy Mass Spectrometry

C=O stretch at ~1715 cm⁻¹ ¹H: α-protons at 2.0-2.5 ppm
¹³C: C=O at 190-215 ppm

Molecular ion peak (M⁺)
α-cleavage fragments

Structure Confirmed
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Caption: Logical workflow for the structural characterization of 5-Octadecanone using

spectroscopic methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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